Cas no 2098077-47-3 (2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one
• CAS No: 2098077-47-3
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 4774307
• Update Time: 2025-10-19

2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one
• 2-azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethanone
• 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C9H16N4O3/c1-3-16-8-6-13(5-7(8)15-2)9(14)4-11-12-10/h7-8H,3-6H2,1-2H3
• InChI Key： LZEZGUFERQCKLF-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CN=[N+]=[N-])=O)CC1OC

Computed Properties

• Exact Mass: 228.12224039 g/mol
• Monoisotopic Mass: 228.12224039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1
• Molecular Weight: 228.25

Additional information on 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one

Research Briefing on 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one (CAS: 2098077-47-3)

The compound 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one (CAS: 2098077-47-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one as a versatile intermediate in the synthesis of complex bioactive molecules. Its azido and pyrrolidinyl moieties make it a valuable building block for click chemistry applications, particularly in the development of targeted drug delivery systems and bioconjugation strategies. Researchers have successfully utilized this compound in the synthesis of novel proteolysis-targeting chimeras (PROTACs), demonstrating its utility in advancing targeted protein degradation technologies.

In terms of biological activity, preliminary in vitro studies suggest that 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one exhibits moderate inhibitory effects on specific kinase pathways implicated in inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against JAK3 kinases, with IC50 values in the low micromolar range. These findings position it as a potential lead compound for the development of new anti-inflammatory agents.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Its metabolic stability appears favorable, with in vitro microsomal stability assays showing a half-life exceeding 60 minutes in human liver microsomes. However, researchers note that further optimization may be required to improve its bioavailability, as current formulations demonstrate limited aqueous solubility.

From a synthetic chemistry perspective, several novel routes to 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one have been developed in the past two years. A particularly efficient asymmetric synthesis method was reported in Organic Letters (2022), achieving the target compound in 5 steps with an overall yield of 42%. This advancement has significantly improved access to this valuable intermediate for medicinal chemistry programs.

Looking forward, researchers are exploring the application of 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one in the development of antibody-drug conjugates (ADCs) and other targeted therapies. Its azide functionality allows for efficient conjugation to biomolecules through copper-catalyzed azide-alkyne cycloaddition (CuAAC), while its pyrrolidinyl scaffold provides opportunities for structural diversification. Current research efforts are focused on optimizing the compound's physicochemical properties while maintaining its biological activity.

In conclusion, 2-Azido-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)ethan-1-one represents a promising chemical entity with multiple applications in drug discovery and development. Its unique structural features and demonstrated biological activity make it a valuable tool for medicinal chemists. Further research is warranted to fully explore its therapeutic potential and optimize its drug-like properties for clinical translation.